Cas no 1006462-38-9 (1-(2,2-Difluoroethyl)-1H-pyrazol-3-amine)

1-(2,2-Difluoroethyl)-1H-pyrazol-3-amine structure
1006462-38-9 structure
Product Name:1-(2,2-Difluoroethyl)-1H-pyrazol-3-amine
CAS No:1006462-38-9
MF:C5H7F2N3
MW:147.125987291336
MDL:MFCD08696542
CID:2621376
PubChem ID:19622830
Update Time:2025-04-21

1-(2,2-Difluoroethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-Difluoroethyl)-1H-pyrazol-3-amine
    • 1H-Pyrazol-3-amine, 1-(2,2-difluoroethyl)-
    • 1-(2,2-difluoroethyl)pyrazole-3-ylamine
    • SBB024277
    • STK351296
    • NE44226
    • SY084636
    • ST45134122
    • Z1335657449
    • AKOS000313950
    • 1006462-38-9
    • AC1199
    • DB-084067
    • Z608352698
    • SCHEMBL12610063
    • 1-(2,2-difluoroethyl)pyrazol-3-amine
    • IEUJFYRUNRRGQY-UHFFFAOYSA-N
    • AB90191
    • TQP1423
    • EN300-99813
    • MFCD08696542
    • CS-0052922
    • CS-12568
    • GQB46238
    • 877-989-8
    • MDL: MFCD08696542
    • Inchi: 1S/C5H7F2N3/c6-4(7)3-10-2-1-5(8)9-10/h1-2,4H,3H2,(H2,8,9)
    • InChI Key: IEUJFYRUNRRGQY-UHFFFAOYSA-N
    • SMILES: FC(CN1C=CC(N)=N1)F

Computed Properties

  • Exact Mass: 147.06080356g/mol
  • Monoisotopic Mass: 147.06080356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: 0.7

1-(2,2-Difluoroethyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1-(2,2-Difluoroethyl)-1H-pyrazol-3-amine
1006462-38-9 95%
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
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Chemenu
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